Cas no 499206-35-8 (5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-)

• Product Name: 5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
• CAS No: 499206-35-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1539988
• PubChem ID: 23247039
• Update Time: 2025-04-21

5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
• 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one
• starbld0038778
• 2-(tert-Butyl)-7,8-dihydro-5(6H)-quinazolinone
• 2-tert-butyl-5,6,7,8-tetrahydroquinazolin-5-one
• AKOS011284110
• 2-tert-butyl-7,8-dihydro-6H-quinazolin-5-one
• SCHEMBL10220388
• 2-(tert-Butyl)-7,8-dihydroquinazolin-5(6H)-one
• 499206-35-8

• Inchi： 1S/C12H16N2O/c1-12(2,3)11-13-7-8-9(14-11)5-4-6-10(8)15/h7H,4-6H2,1-3H3
• InChI Key： QAHBPIINCJQJQX-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(C(C)(C)C)N=C2CCC1

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85